![molecular formula C17H23FN4O5S B2369740 1-(2-((3-((6-Ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)sulfonyl)ethyl)piperidine-2,6-dione CAS No. 2034320-34-6](/img/structure/B2369740.png)
1-(2-((3-((6-Ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)sulfonyl)ethyl)piperidine-2,6-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2-((3-((6-Ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)sulfonyl)ethyl)piperidine-2,6-dione is a useful research compound. Its molecular formula is C17H23FN4O5S and its molecular weight is 414.45. The purity is usually 95%.
BenchChem offers high-quality 1-(2-((3-((6-Ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)sulfonyl)ethyl)piperidine-2,6-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(2-((3-((6-Ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)sulfonyl)ethyl)piperidine-2,6-dione including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antibacterial Agent Synthesis
The compound's synthesis and reactions have been explored in the context of developing antibacterial agents. For example, Miyamoto et al. (1987) described the synthesis of similar fluoropyrimidine derivatives, emphasizing their potential as potent antibacterial agents (Miyamoto, Egawa, Shibamori, & Matsuraoto, 1987).
Anticonvulsant Activity
Research by Kamiński et al. (2011) focused on synthesizing and testing similar compounds for anticonvulsant activity. They found that these compounds were effective in various seizure models, highlighting their potential in treating epilepsy (Kamiński, Rzepka, & Obniska, 2011).
Antitumor Agent Design
Huang et al. (2001) investigated sulfonamide derivatives, including structures akin to the compound , for their antitumor properties. They achieved significant results in developing low-toxicity antitumor agents (Huang, Lin, & Huang, 2001).
5-HT2 Antagonist Activity
The study by Watanabe et al. (1992) explored derivatives with potential 5-HT2 antagonist activity. This research contributes to understanding the therapeutic applications of such compounds in neuropsychiatric disorders (Watanabe et al., 1992).
Mechanism of Action
Target of Action
The primary target of this compound is related to the 6-Ethyl-5-fluoropyrimidin-4-ol component . This moiety is known to be an important intermediate in the synthesis of voriconazole , a pharmaceutical agent used for the treatment of fungal infections . Voriconazole exhibits excellent antifungal activity against a wide range of yeasts and filamentous fungi .
Mode of Action
The 6-ethyl-5-fluoropyrimidin-4-ol component is known to be crucial in the antifungal activity of voriconazole . It’s plausible that this compound may interact with its targets in a similar manner, potentially inhibiting the growth of fungi by interfering with their cellular processes.
Biochemical Pathways
Given the antifungal activity associated with voriconazole, it’s likely that this compound may affect pathways related to fungal cell growth and reproduction .
Result of Action
Given the antifungal properties associated with voriconazole, it’s plausible that this compound may result in the inhibition of fungal cell growth and reproduction .
properties
IUPAC Name |
1-[2-[3-(6-ethyl-5-fluoropyrimidin-4-yl)oxypyrrolidin-1-yl]sulfonylethyl]piperidine-2,6-dione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23FN4O5S/c1-2-13-16(18)17(20-11-19-13)27-12-6-7-21(10-12)28(25,26)9-8-22-14(23)4-3-5-15(22)24/h11-12H,2-10H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RMWLOMNNACKYAS-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(C(=NC=N1)OC2CCN(C2)S(=O)(=O)CCN3C(=O)CCCC3=O)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23FN4O5S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
414.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-((3-((6-Ethyl-5-fluoropyrimidin-4-yl)oxy)pyrrolidin-1-yl)sulfonyl)ethyl)piperidine-2,6-dione |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.